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Compound of Interest

Compound Name: 2-(Vinyloxy)ethanol

Cat. No.: B1195950 Get Quote

This technical guide provides an in-depth overview of the synthesis of 2-(vinyloxy)ethanol, a
significant monomer and chemical intermediate, through the direct vinylation of ethylene glycol

with acetylene. The document is intended for researchers, scientists, and professionals in drug

development and polymer science, offering detailed experimental protocols, quantitative data,

and safety considerations. 2-(Vinyloxy)ethanol's dual functionality, featuring a polymerizable

vinyl group and a hydrophilic hydroxyl group, makes it a valuable precursor for a new

generation of polycarboxylate ether superplasticizers, adhesives, coatings, and various

specialty polymers[1][2].

The most prominent method for its synthesis is the direct reaction of ethylene glycol and

acetylene, a process pioneered by Walter Reppe, often referred to as Reppe vinylation[1]. This

reaction is typically conducted at elevated temperatures and pressures in the presence of a

strong base catalyst.

Reaction Mechanism and Pathway
The synthesis proceeds via a nucleophilic addition mechanism. A strong base, such as

potassium hydroxide (KOH) or sodium hydroxide (NaOH), deprotonates ethylene glycol to form

a more nucleophilic glycolate anion. This anion then attacks one of the sp-hybridized carbon

atoms of the acetylene molecule. The resulting vinyl anion is subsequently protonated by

another molecule of ethylene glycol, regenerating the glycolate catalyst and yielding the 2-
(vinyloxy)ethanol product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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